N-ethyl-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide N-ethyl-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide
Brand Name: Vulcanchem
CAS No.: 898423-10-4
VCID: VC11878715
InChI: InChI=1S/C16H19N3O3/c1-2-17-15(21)16(22)18-12-8-10-4-3-7-19-13(20)6-5-11(9-12)14(10)19/h8-9H,2-7H2,1H3,(H,17,21)(H,18,22)
SMILES: CCNC(=O)C(=O)NC1=CC2=C3C(=C1)CCC(=O)N3CCC2
Molecular Formula: C16H19N3O3
Molecular Weight: 301.34 g/mol

N-ethyl-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide

CAS No.: 898423-10-4

Cat. No.: VC11878715

Molecular Formula: C16H19N3O3

Molecular Weight: 301.34 g/mol

* For research use only. Not for human or veterinary use.

N-ethyl-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide - 898423-10-4

Specification

CAS No. 898423-10-4
Molecular Formula C16H19N3O3
Molecular Weight 301.34 g/mol
IUPAC Name N-ethyl-N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)oxamide
Standard InChI InChI=1S/C16H19N3O3/c1-2-17-15(21)16(22)18-12-8-10-4-3-7-19-13(20)6-5-11(9-12)14(10)19/h8-9H,2-7H2,1H3,(H,17,21)(H,18,22)
Standard InChI Key HDJWASWYGRDTBE-UHFFFAOYSA-N
SMILES CCNC(=O)C(=O)NC1=CC2=C3C(=C1)CCC(=O)N3CCC2
Canonical SMILES CCNC(=O)C(=O)NC1=CC2=C3C(=C1)CCC(=O)N3CCC2

Introduction

N-ethyl-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide is a complex organic compound with a unique structural framework. It belongs to the class of azatricyclo compounds, which are known for their diverse biological activities and potential therapeutic applications. The compound's chemical structure includes a tricyclic ring system with nitrogen atoms integrated into the ring, along with an ethanediamide moiety.

Synthesis and Chemical Reactions

The synthesis of N-ethyl-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide typically involves multi-step reactions that require careful control of conditions such as temperature and solvent choice. Common solvents used include dimethyl sulfoxide (DMSO) or acetonitrile, which facilitate the solubility of reactants and intermediates.

Synthesis Steps

  • Starting Materials: The synthesis often begins with precursors that can form the azatricyclo core.

  • Ring Formation: The formation of the tricyclic ring system is crucial and may involve cyclization reactions.

  • Ethanediimide Formation: The final step involves the attachment of the ethanediamide moiety to the azatricyclo core.

Potential Applications

  • Pharmaceutical Research: The compound's unique structure suggests potential applications in drug discovery, particularly in areas where complex ring systems are beneficial.

  • Material Synthesis: Its structural complexity also makes it a candidate for material science applications.

Challenges and Opportunities

  • Synthetic Optimization: Improving synthesis efficiency and yield could enhance its availability for research purposes.

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